Cas no 62926-04-9 (Benzenecarbothioamide, 4-methyl-N-propyl-)

• Product name: Benzenecarbothioamide, 4-methyl-N-propyl-
• CAS No: 62926-04-9
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 1641944

Benzenecarbothioamide, 4-methyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 4-methyl-N-propyl-

• Inchi： 1S/C11H15NS/c1-3-8-12-11(13)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3,(H,12,13)
• InChI Key： GEOAPWZSHDGPJH-UHFFFAOYSA-N
• SMILES： C1(C(NCCC)=S)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 193.09265

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 168 °C(Press: 0.3 Torr)
• PSA: 12.03
• pka: 12.58±0.70(Predicted)